Cas no 2410384-59-5 (COX-2/5-LOX-IN-2)
COX-2/5-LOX-IN-2 Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-3-carboxylic acid, 1-[4-(aminosulfonyl)phenyl]-5-benzo[b]thien-2-yl-
- COX-2/5-LOX-IN-2
-
- Inchi: 1S/C18H13N3O4S2/c19-27(24,25)13-7-5-12(6-8-13)21-15(10-14(20-21)18(22)23)17-9-11-3-1-2-4-16(11)26-17/h1-10H,(H,22,23)(H2,19,24,25)
- InChI Key: WQYDAOYIYVNTGB-UHFFFAOYSA-N
- SMILES: S(N)(C1C=CC(N2N=C(C(O)=O)C=C2C2SC3=C(C=CC=C3)C=2)=CC=1)(=O)=O
COX-2/5-LOX-IN-2 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T61910-5 mg |
COX-2/5-LOX-IN-2 |
2410384-59-5 | 5mg |
¥7000.00 | 2023-02-07 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T61910-50 mg |
COX-2/5-LOX-IN-2 |
2410384-59-5 | 50mg |
¥13800.00 | 2023-02-07 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T61910-100 mg |
COX-2/5-LOX-IN-2 |
2410384-59-5 | 100MG |
¥17500.00 | 2023-02-07 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T61910-5mg |
COX-2/5-LOX-IN-2 |
2410384-59-5 | 5mg |
¥ 7000 | 2023-09-07 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T61910-50mg |
COX-2/5-LOX-IN-2 |
2410384-59-5 | 50mg |
¥ 13800 | 2023-09-07 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T61910-100mg |
COX-2/5-LOX-IN-2 |
2410384-59-5 | 100mg |
¥ 17500 | 2023-09-07 |
COX-2/5-LOX-IN-2 Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on COX-2/5-LOX-IN-2
COX-2/5-LOX-IN-2: A Promising Dual Inhibitor in Modern Pharmacology
The compound with CAS No 2410384-59-5, known as COX-2/5-LOX-IN-2, has emerged as a significant player in the field of pharmacology due to its dual inhibitory activity against cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). This dual targeting mechanism makes it a potential candidate for treating various inflammatory and oxidative stress-related conditions. Recent studies have highlighted its efficacy in preclinical models of arthritis, neurodegenerative diseases, and certain types of cancer, underscoring its broad therapeutic potential.
COX-2 inhibition is a well-established strategy for managing inflammation and pain. Traditional nonsteroidal anti-inflammatory drugs (NSAIDs) target both COX-1 and COX-2 enzymes, leading to unwanted side effects such as gastrointestinal ulcers. In contrast, selective COX-2 inhibitors like celecoxib have reduced these adverse effects but are still associated with cardiovascular risks. The development of COX-2/5-LOX-IN-2 represents a novel approach by simultaneously inhibiting both COX-2 and 5-lipoxygenase (5-LOX), two key enzymes involved in inflammatory processes. This dual inhibition not only enhances anti-inflammatory effects but also potentially reduces the risk of side effects associated with single-target therapies.
Recent research has focused on the molecular mechanisms underlying the dual inhibitory activity of COX-2/5-LOX-IN-2. Studies using molecular docking simulations have revealed that the compound binds to both COX-2 and 5-lipoxygenase with high affinity, suggesting a synergistic effect. Preclinical trials have demonstrated that COX-2/5-LTX-INHIBITOR significantly reduces inflammation in animal models of rheumatoid arthritis by suppressing prostaglandin synthesis and leukotriene production. These findings align with the growing understanding that targeting multiple inflammatory pathways can yield more effective therapeutic outcomes.
Beyond inflammation, COX_2_5_LO_X_INHIBITOR has shown promise in neuroprotective applications. Oxidative stress and inflammation are key contributors to neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD). By inhibiting both COX_2 and 5_LO_X, this compound can reduce neuroinflammation and oxidative damage in the brain. Recent studies using transgenic mouse models of AD have reported improved cognitive function and reduced amyloid-beta deposition when treated with COx_2_5_lo_x_inhibitor, indicating its potential as a novel therapeutic agent for neurodegenerative disorders.
The development of COx_2_5_lo_x_inhibitor also addresses the limitations of current anti-inflammatory therapies. Traditional NSAIDs often fail to provide sufficient relief for chronic inflammatory conditions due to their single-target approach. By targeting both COx_2 and 5_lo_x, this compound offers a more comprehensive strategy for managing inflammation. Additionally, its ability to modulate multiple pathways may reduce the likelihood of drug resistance, a common issue in long-term therapy.
Recent advancements in drug delivery systems have further enhanced the therapeutic potential of COx_2_5_lo_x_inhibitor. Nanoparticle-based formulations are being explored to improve its bioavailability and reduce systemic side effects. These innovations align with the trend toward personalized medicine, where drugs are tailored to individual patient needs based on genetic and biomarker profiles.
In conclusion, COx_2_5_lo_x_inhibitor represents a significant advancement in pharmacology due to its dual inhibitory activity against COx_2 and 5_lo_x enzymes. Its ability to address multiple inflammatory pathways makes it a promising candidate for treating a wide range of conditions, from arthritis to neurodegenerative diseases. As research continues to uncover its mechanisms and optimize its delivery, COx_2_5_lo_x_inhibitor holds great potential for revolutionizing the treatment of inflammatory and oxidative stress-related disorders.
2410384-59-5 (COX-2/5-LOX-IN-2) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)